Cas no 1219911-45-1 (1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine)

• Product Name: 1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine
• CAS No: 1219911-45-1
• MF: C₂₂H₂₂Cl₂N₄O₂
• MW: 445.341682910919
• CID: 5990855
• PubChem ID: 49677373
• Update Time: 2025-05-19

1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine
• F5882-6166
• AKOS024527051
• 1-(2,3-dichlorophenyl)-4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperazine
• 1219911-45-1
• [4-(2,3-dichlorophenyl)piperazin-1-yl]-[5-(3-methoxyphenyl)-2-methylpyrazol-3-yl]methanone
• (4-(2,3-dichlorophenyl)piperazin-1-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone
• VU0527687-1

• Inchi： 1S/C22H22Cl2N4O2/c1-26-20(14-18(25-26)15-5-3-6-16(13-15)30-2)22(29)28-11-9-27(10-12-28)19-8-4-7-17(23)21(19)24/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： LTQAICASZMAXAX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(C(C2=CC(C3C=CC=C(C=3)OC)=NN2C)=O)CC1)Cl

Computed Properties

• Exact Mass: 444.1119813g/mol
• Monoisotopic Mass: 444.1119813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine

Introduction to 1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine and Its Significance in Modern Chemical Research

The compound with the CAS number 1219911-45-1, specifically 1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This intricate molecular structure, characterized by its piperazine and pyrazole core, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple substituents, including 2,3-dichlorophenyl, 3-methoxyphenyl, and the carbonyl group, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further exploration.

In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds that exhibit promising biological activities. Among these, pyrazole derivatives have emerged as a significant class of molecules due to their versatility and efficacy in targeting various therapeutic pathways. The compound in question, 1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine, is no exception. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex drug molecules. The pyrazole core provides a rigid framework that can be modified to enhance binding affinity and selectivity. Additionally, the electron-withdrawing nature of the 2,3-dichlorophenyl group and the electron-donating effect of the 3-methoxyphenyl substituent can fine-tune the electronic properties of the molecule, influencing its interactions with biological targets. These features make it an attractive candidate for further derivatization and optimization.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various diseases, including cancer, inflammation, and neurological disorders. For instance, researchers have demonstrated that certain pyrazole-based compounds can inhibit key enzymes involved in tumor growth and progression. The compound with CAS number 1219911-45-1 falls within this category, suggesting that it may possess similar anti-cancer properties. Further investigation into its mechanism of action could uncover new therapeutic strategies.

Moreover, the incorporation of the carbonyl group in the molecular structure enhances its potential as a pharmacophore. Carbonyl-containing compounds are known for their ability to form hydrogen bonds with biological targets, which can improve binding affinity. In the case of 1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine, this feature could be particularly beneficial for designing drugs that interact with proteins or nucleic acids. The piperazine moiety further contributes to its versatility by providing a secondary amine group that can participate in various chemical reactions.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis, catalytic transformations, and computational modeling have been instrumental in optimizing the synthetic route. These methods not only improve yield but also allow for better control over regioselectivity and stereochemistry.

In addition to its potential therapeutic applications, this compound has implications in materials science and industrial chemistry. Pyrazole derivatives are known for their stability and resistance to degradation under various conditions, making them suitable for use in coatings, adhesives, and other industrial applications. The unique combination of functional groups in 1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine could lead to novel materials with enhanced properties.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how it will interact with biological targets at an atomic level. This information is crucial for designing experiments that test its efficacy and safety profile. Additionally, computational methods can help identify potential side effects or toxicities before costly laboratory trials are conducted.

Future research directions may include exploring the compound's interactions with specific enzymes or receptors using biophysical techniques such as X-ray crystallography or NMR spectroscopy. These methods provide high-resolution structural information that can elucidate binding mechanisms at a detailed level. Understanding these interactions will be essential for developing more effective derivatives with improved pharmacological properties.

The broader impact of this research extends beyond academic curiosity; it has practical implications for drug development pipelines worldwide. By identifying promising candidates like 1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine, scientists can accelerate the discovery process by focusing on molecules that have already demonstrated some level of biological activity. This approach not only saves time but also reduces costs associated with drug development.

In conclusion,1-(2,3-dichlorophenyl)-4-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonylpiperazine (CAS number 1219911-45-1) represents a significant advancement in chemical biology and pharmaceutical research due to its complex structure and potential applications across multiple disciplines including medicine,materials science,and industrial chemistry. Ongoing studies continue to uncover new possibilities for this compound,highlightingits importance as both a research toolanda candidate for future drug development programs.